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Compound of Interest

Compound Name: Sulfuric acid;ZINC

Cat. No.: B152265

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
the hydrogen evolution reaction from zinc and sulfuric acid.

Frequently Asked Questions (FAQS)

Q1: What are the primary factors that influence the rate of hydrogen evolution in the reaction
between zinc and sulfuric acid?

The rate of hydrogen evolution is primarily influenced by several key factors:

o Concentration of Sulfuric Acid: A higher concentration of sulfuric acid generally leads to a
faster reaction rate because there are more reactant particles available for collision.[1][2][3]

[4]

o Temperature: Increasing the temperature of the reaction mixture increases the kinetic energy
of the reactant particles.[2][5] This results in more frequent and more energetic collisions,
leading to a higher rate of successful reactions.[2][5]

o Surface Area of Zinc: Using zinc with a larger surface area, such as zinc powder instead of
large pieces, increases the rate of reaction.[1][3][6] This is because more zinc atoms are
exposed to the acid, allowing for more frequent collisions.[1][3]
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e Presence of a Catalyst: Catalysts, such as copper or copper(ll) sulfate, can significantly
increase the reaction rate by providing an alternative reaction pathway with a lower
activation energy.[1][7][8]

o Purity of Zinc: The presence of certain metallic impurities in zinc can increase the rate of
hydrogen evolution.[9][10] These impurities can lower the hydrogen overpotential or form
local galvanic cells, which accelerates the corrosion of zinc and the evolution of hydrogen.[9]
[11]

Q2: How does a catalyst, such as copper, accelerate the reaction?

Copper acts as a catalyst in this reaction by creating a galvanic cell (an electrochemical cell)
with the zinc.[12][13] Zinc is a more reactive metal than copper, so when they are in contact in
an electrolyte (the sulfuric acid solution), zinc becomes the anode (negative electrode) and
copper becomes the cathode (positive electrode).[12]

Hydrogen ions (H+) from the sulfuric acid are reduced to hydrogen gas at the copper surface,
which has a lower hydrogen overpotential than zinc.[12][13] This process is much faster than
the direct reaction between zinc and hydrogen ions at the zinc surface.[12] The zinc metal is

oxidized, releasing electrons that travel to the copper, and dissolves as zinc sulfate.[14]

Adding copper(ll) sulfate solution achieves the same effect. The zinc displaces copper from the
solution, depositing a layer of copper metal directly onto the zinc surface, which then acts as
the catalyst.[7]

Troubleshooting Guide
Issue: The rate of hydrogen evolution is significantly slower than expected.

This is a common issue that can be addressed by systematically evaluating the experimental
conditions.

Potential Cause 1: Low Reactant Concentration

» Troubleshooting Step: Verify the concentration of the sulfuric acid used. A lower
concentration of sulfuric acid will result in a slower reaction rate due to fewer acid particles
being available to react with the zinc.[1][3]
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o Recommendation: Increase the concentration of the sulfuric acid, if appropriate for the
experimental design.

Potential Cause 2: Low Reaction Temperature

e Troubleshooting Step: Measure the temperature of the reaction mixture. Lower temperatures
lead to slower reaction rates because particles have less kinetic energy.[2][5]

 Recommendation: Gently warm the reaction vessel in a water bath to increase the
temperature. Monitor the temperature to ensure it remains within the desired range for the
experiment.

Potential Cause 3: Insufficient Zinc Surface Area

e Troubleshooting Step: Examine the physical form of the zinc. Large pieces of zinc have a
smaller surface area-to-volume ratio compared to granulated zinc or zinc powder.[3][6]

e Recommendation: Substitute the large zinc pieces with an equivalent mass of zinc powder or
granules to increase the available surface for the reaction.[3]

Potential Cause 4: Absence of a Catalyst or Use of High-Purity Zinc

o Troubleshooting Step: The reaction between very pure zinc and pure sulfuric acid can be
quite slow.[12] The presence of other metals, even in small amounts, can catalyze the
reaction.

e Recommendation: Introduce a catalyst. This can be done by adding a few copper turnings
that are in physical contact with the zinc or by adding a small amount of copper(ll) sulfate
solution to the reaction mixture.[7][8]

Data Presentation

The following tables summarize the expected qualitative and quantitative effects of different
parameters on the rate of hydrogen evolution.

Table 1: Qualitative Effects of Various Factors on Reaction Rate
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Effect on Reaction .
Factor Change _— Rationale
ate

) More reactant
i Increasing H2S0a4 i
Concentration ) Increase particles lead to more
Concentration o
frequent collisions.[4]

Particles gain kinetic

] energy, leading to
Increasing

Temperature Increase more frequent and
Temperature ) o
energetic collisions.[2]
[5]
A larger surface area
Using Zinc Powder exposes more zinc
Surface Area ] ] Increase )
instead of Strips atoms to the acid.[3]
[6]
Provides an
Adding Copper or alternative reaction
Catalyst Increase ]
CuSO0Oa pathway with lower

activation energy.[1][7]

Table 2: Example Quantitative Data on the Effect of Temperature and Concentration
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H2S04 .
. . Relative Rate of
Experiment Concentration Temperature (°C) .
Reaction
(mol/dm?3)
1 0.5 20 Slow
2 15 40 Fast

This table illustrates
that a simultaneous
increase in both
concentration and
temperature results in
a significantly faster

reaction rate.[4]

Experimental Protocols

Protocol 1: Measuring the Effect of a Catalyst on Hydrogen Evolution Rate

This protocol details a method to compare the rate of hydrogen evolution with and without a
copper catalyst.

Materials:

e Granulated Zinc

e 1 M Sulfuric Acid (H2S0a4)

o Copper(ll) Sulfate (CuSOa) solution (0.5 M)

o Test tubes (x2) and test tube rack

e 10 mL measuring cylinder

o Gas syringe or apparatus for collecting gas over water

o Stopwatch
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Procedure:
e Place an equal mass (e.g., 2 grams) of granulated zinc into two separate test tubes.

 To the first test tube (Control), add 10 mL of 1 M sulfuric acid. Immediately start the
stopwatch and begin collecting the hydrogen gas produced. Record the volume of gas
collected at regular time intervals (e.g., every 30 seconds) for 5 minutes.

¢ To the second test tube (Catalyzed), add 10 mL of 1 M sulfuric acid and then add a few
drops (e.g., 1 mL) of 0.5 M copper(ll) sulfate solution.[7]

o Immediately start the stopwatch and begin collecting the hydrogen gas. Record the volume
of gas collected at the same time intervals as the control experiment.

o Plot a graph of the volume of hydrogen gas produced (y-axis) against time (x-axis) for both
experiments. The gradient of the line is proportional to the rate of reaction. A steeper gradient
indicates a faster reaction.

Visualizations
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Preparation Data Analysis
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(Zinc, H2S04) 6. Plot Volume of Hz vs. Time

A
2. Add Catalyst (Optional) 7. Determine Reaction Rate
(e.g., CuSOa) (from graph gradient)

Reaction & |Measurement

3. Combine Reactants
in Reaction Vessel

4. Start Stopwatch &
Collect H2 Gas

5. Record Gas Volume
at Timed Intervals

Click to download full resolution via product page

Caption: Workflow for measuring the rate of hydrogen evolution.
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Influencing Factors
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Caption: Key factors influencing the rate of hydrogen evolution.
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Caption: Catalytic mechanism showing galvanic cell formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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